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Compound of Interest

Compound Name:
Ethyl (3-

(triethoxysilyl)propyl)carbamate

Cat. No.: B095803 Get Quote

In-Depth Technical Guide: Ethyl (3-
(triethoxysilyl)propyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Ethyl (3-(triethoxysilyl)propyl)carbamate, a versatile organosilicon compound. This

document is intended for researchers, scientists, and professionals in drug development who

require precise data for experimental design and material characterization.

Physicochemical Data
The fundamental molecular properties of Ethyl (3-(triethoxysilyl)propyl)carbamate are

summarized below. These values are critical for stoichiometric calculations, analytical

characterization, and formulation development.
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Property Value

Molecular Formula C12H27NO5Si[1][2][3][4]

Molecular Weight 293.43 g/mol [1][2][5]

IUPAC Name ethyl N-(3-triethoxysilylpropyl)carbamate[1]

CAS Number 17945-05-0[2][5]

Experimental Protocols & Methodologies
The determination of the molecular weight and formula of Ethyl (3-
(triethoxysilyl)propyl)carbamate is typically achieved through a combination of mass

spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the accurate molecular mass of the compound.

Methodology: High-resolution mass spectrometry (HRMS), often coupled with techniques

like electrospray ionization (ESI), is employed.

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the ESI source, where it is nebulized and ionized

to produce protonated molecules [M+H]+ or other adducts.

Mass Analysis: The ions are guided into a mass analyzer (e.g., Time-of-Flight (TOF) or

Orbitrap), which separates them based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding

to the molecular ion. The accurate mass is then used to confirm the molecular weight. For

Ethyl (3-(triethoxysilyl)propyl)carbamate, a prominent peak would be expected around

m/z 294.1731, corresponding to the [M+H]+ ion.

2. Elemental Analysis for Molecular Formula Determination
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Objective: To determine the empirical and molecular formula by quantifying the percentage of

each element (C, H, N, Si).

Methodology: Combustion analysis is the standard method.

Sample Preparation: A precisely weighed amount of the pure compound is placed in a tin

capsule.

Combustion: The sample is combusted at high temperatures (typically >900°C) in a

stream of oxygen. This process converts carbon to CO2, hydrogen to H2O, and nitrogen

to N2 gas. Silicon is converted to SiO2.

Separation and Detection: The combustion gases are passed through a series of columns

to separate them. The amount of each gas is then quantified using thermal conductivity or

infrared detectors.

Calculation: The weight percentages of C, H, and N are calculated. The percentage of

silicon can be determined from the residual SiO2 ash or by other methods like inductively

coupled plasma (ICP) spectroscopy. These percentages are then used to derive the

empirical formula, which, in conjunction with the molecular weight from mass

spectrometry, confirms the molecular formula as C12H27NO5Si.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for characterizing the fundamental

properties of a chemical compound like Ethyl (3-(triethoxysilyl)propyl)carbamate.
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Compound Characterization Workflow
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Caption: Workflow for determining molecular weight and formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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